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Introduction

Trixylyl phosphate (TXP), an aromatic phosphate ester, is a key component in the formulation
of fire-resistant hydraulic fluids, particularly those classified under 1ISO 6743-4 as HFDR fluids.
[1] These fluids are crucial in high-risk environments such as mining, steel mills, aviation, and
power generation, where a leak of conventional mineral oil-based hydraulic fluid could lead to
catastrophic fires.[1][2] The fire-resistant properties of TXP are attributed to its chemical
structure. Upon exposure to high temperatures, it decomposes to release phosphorus-
containing species that interrupt the radical chain reactions of combustion, effectively
guenching flames.[1] Beyond its primary fire-retardant function, TXP also imparts good lubricity
and thermal stability to hydraulic fluids, ensuring efficient and reliable operation of hydraulic
systems under demanding conditions.[1][2] However, like other phosphate esters, fluids based
on TXP can be susceptible to degradation through hydrolysis and oxidation, which can form
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acidic byproducts and compromise fluid performance.[3][4] Therefore, rigorous testing and
condition monitoring are essential.

Data Presentation

The following tables summarize the key physicochemical and performance properties of
Trixylyl Phosphate and hydraulic fluids formulated with it.

Table 1: Physicochemical Properties of Trixylyl Phosphate

Property Value Reference
Molecular Formula C24H2704P [5]
Molecular Weight 410.45 g/mol [6]
Appearance Viscou§, c9lorless to pale 5]
yellow liquid

Density @ 20°C 1.136 - 1.155 g/mL [61[7]
Boiling Point >300 °C [8]
Melting Point -20 °C [5]
Flash Point (Closed Cup) 232-255°C [6]
Autoignition Temperature 535-545°C [6]
Vapor Pressure @ 20°C ~8.7 x 10"-6 Pa [8]
Water Solubility Very low (e.g., 20 pg/L) [5]

Table 2: Performance Characteristics of a Trixylyl Phosphate-Based Fire-Resistant Hydraulic
Fluid (Example: Fyrquel® EHC-N)
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Parameter Test Method Typical Value
ISO Viscosity Grade - 46

Viscosity @ 40°C ASTM D445 47 cSt

Viscosity Index ASTM D2270 1

Pour Point ASTM D97 -18 °C

Acid Number ASTM D664 < 0.1 mg KOH/g
Foam Test (Seq |, I, 111) ASTM D892 0/0/0 mL

Air Release @ 50°C ASTM D3427 4 min

Oxidation Stability (RPVOT) ASTM D2272 > 1000 min

) . Low acid formation, minimal
Hydrolytic Stability ASTM D2619 _
copper corrosion

Lubricity (Vickers Vane Pump

ASTM D2882 Low wear (e.g., < 50 mg)
Test)

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on
standard methods and are intended as a guide for researchers.

Determination of Fire Resistance - Hot Manifold Ignition
Test (Based on ISO 20823)

Objective: To assess the flammability of a hydraulic fluid upon contact with a hot surface.
Apparatus:

¢ A heated manifold, typically a stainless steel tube, capable of reaching and maintaining
temperatures up to 700°C.

o Afluid delivery system (e.g., a burette or automated dispenser) to apply the fluid to the
manifold.
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o Afume hood or other ventilated enclosure for safety.

o Temperature monitoring and control system.

Procedure:

Clean the manifold surface thoroughly to remove any residues from previous tests.
e Heat the manifold to the specified test temperature (e.g., 700°C) and allow it to equilibrate.[9]

» Position the fluid dispenser outlet vertically above the manifold at a specified distance (e.g.,
300 mm).[9]

» Dispense a set volume of the test fluid (e.g., 10 mL) onto the hot manifold over a controlled
period (e.g., 40-60 seconds).[10]

o Observe for ignition, flashing, or sustained burning of the fluid.
o Record the outcome (e.g., no ignition, brief flash, sustained flame).
o Repeat the test multiple times for reproducibility.

e The test can be modified to determine the autoignition temperature by varying the manifold
temperature.[11]

Interpretation of Results: A pass/fail criterion is often used, where no sustained ignition
indicates good fire resistance at the tested temperature.

Evaluation of Hydrolytic Stability (Based on ASTM
D2619)

Objective: To determine the stability of the hydraulic fluid in the presence of water.
Apparatus:
o Pressure-type beverage bottles (e.g., 7 0z "Coke" bottles).

e An oven with a rotating rack (rotisserie) capable of maintaining 93°C.
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» Polished copper strips.

Procedure:

Place 75 g of the test fluid, 25 g of distilled water, and a polished copper strip into a
beverage bottle.[12]

o Seal the bottle tightly.

» Place the bottle in the rotating rack within the oven set at 93°C.

» Rotate the bottle end-over-end at 5 rpm for 48 hours.[12]

o After 48 hours, remove the bottle and allow it to cool.

o Separate the water and fluid layers.

o Measure the acid number of both the fluid and water layers (ASTM D664 or D974).
 Visually inspect the copper strip for corrosion and measure its weight change.

¢ Quantify any sediment or insoluble contaminants formed.

Interpretation of Results: A minimal change in the acid number of the fluid and water, and little
to no corrosion of the copper strip, indicates good hydrolytic stability.[13]

Assessment of Oxidation Stability (Based on ASTM
D943)

Objective: To evaluate the resistance of the fluid to oxidation under accelerated conditions.
Apparatus:

¢ Oxidation test cell with a condenser and oxygen delivery tube.

» Heating bath capable of maintaining 95°C.

e Oxygen supply with a flow meter.
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 |ron and copper catalyst coils.

Procedure:

Place 300 mL of the test fluid, 60 mL of distilled water, and the iron-copper catalyst coil into
the oxidation test cell.

o Assemble the apparatus with the condenser and oxygen delivery tube.

e Immerse the test cell in the heating bath maintained at 95°C.[1]

o Bubble oxygen through the sample at a rate of 3 L/h.

o Periodically, withdraw a small sample of the fluid and measure its acid number.

e The test is complete when the acid number reaches 2.0 mg KOH/g, or after a specified
duration (e.g., 1000 hours).[1]

Interpretation of Results: The time in hours required to reach an acid number of 2.0 mg KOH/g
is reported as the oxidation lifetime. A longer lifetime indicates greater oxidation stability.

Lubricity Evaluation - Vickers Vane Pump Test (Based
on ASTM D2882)

Objective: To determine the anti-wear characteristics of the hydraulic fluid under controlled
pump-testing conditions.

Apparatus:

e A hydraulic test stand equipped with a Vickers V104C or V105C vane pump.[14]
» Reservoir, heat exchanger, and pressure control valve.

Procedure:

e Thoroughly clean and flush the test system.

« Install a new, pre-weighed pump cartridge (vanes and ring).
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o Charge the system with the test fluid.

o Operate the pump for a specified duration (typically 100 hours) at a set pressure (e.g., 2000
psi), speed (e.g., 1200 rpm), and temperature (e.g., 65.6°C for water-based fluids, adjusted
for synthetics).[14]

e At the end of the test, carefully disassemble the pump.
o Clean and weigh the vanes and ring.
e The total weight loss in milligrams is reported as a measure of wear.

Interpretation of Results: A lower weight loss indicates superior anti-wear properties and
lubricity of the hydraulic fluid.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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